1,1'-(Pyridine-2,6-diyl)bis(propan-1-one)

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(6-propanoylpyridin-2-yl)propan-1-one
• InChI: InChI=1S/C11H13NO2/c1-3-10(13)8-6-5-7-9(12-8)11(14)4-2/h5-7H,3-4H2,1-2H3
• InChI Key: QRNBZSPPOLUSJO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=NC(=CC=C1)C(=O)CC

Description

1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) is a diketone-based ligand featuring a central pyridine ring substituted at the 2 and 6 positions with propan-1-one groups. This structure enables strong coordination to metal centers via the pyridine nitrogen and the ketone oxygen atoms. The compound’s versatility in forming stable metal complexes has made it a subject of interest in coordination chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,1’-(Pyridine-2,6-diyl)bis(propan-1-one) typically involves the reaction of pyridine-2,6-dicarboxylic acid with propan-1-one under specific conditions. One common method involves the use of propionic anhydride and zinc powder as reagents. The reaction mixture is refluxed until complete conversion is observed, followed by filtration and recrystallization from propionic anhydride .

Industrial Production Methods: While specific industrial production methods for 1,1’-(Pyridine-2,6-diyl)bis(propan-1-one) are not widely documented, the general approach involves large-scale synthesis using similar reagents and conditions as in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1,1’-(Pyridine-2,6-diyl)bis(propan-1-one) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ketone groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products:

Oxidation: Formation of pyridine-2,6-dicarboxylic acid.

Reduction: Formation of 1,1’-(Pyridine-2,6-diyl)bis(propan-1-ol).

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

Coordination Chemistry

One of the prominent applications of 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) lies in its role as a ligand in coordination complexes. The compound can form stable complexes with transition metals, such as ruthenium, due to its polydentate nature. The multidentate ligands exhibit several advantages over monodentate ligands, including enhanced stability and solubility of the resulting metal complexes. These properties are critical for maintaining pharmacological activity and reducing toxicity associated with free metal ions .

Case Study: Ruthenium Complexes

Research has demonstrated that ruthenium nitrosyl complexes derived from 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) exhibit desirable photoreactivity properties. These complexes can be utilized in biological systems for targeted drug delivery and imaging applications. The stability of these complexes in physiological media is vital for their potential therapeutic use .

Medicinal Chemistry

In medicinal chemistry, 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) derivatives have shown promise as bioactive compounds. The structural features of this compound allow it to interact with various biological targets, making it a candidate for drug development.

Pharmacological Activities

The derivatives of this compound have been investigated for their pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects. For instance, pyridine-based compounds have been reported to possess significant anticancer properties by inducing apoptosis in cancer cells .

Materials Science

In materials science, 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) has been explored for its potential use in synthesizing novel materials. Its ability to form coordination polymers and metal-organic frameworks (MOFs) makes it an attractive candidate for applications in catalysis and gas storage.

Synthesis of Coordination Polymers

The synthesis of coordination polymers using 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) involves the coordination of metal ions to the ligand framework. These polymers can exhibit unique properties such as selective adsorption and catalytic activity .

Data Tables

Application Area	Description	Key Findings
Coordination Chemistry	Ligand for metal complexes	Stable ruthenium nitrosyl complexes formed
Medicinal Chemistry	Bioactive compound derivatives	Anticancer and anti-inflammatory activities
Materials Science	Synthesis of coordination polymers	Unique adsorption and catalytic properties

Mechanism of Action

The mechanism of action of 1,1’-(Pyridine-2,6-diyl)bis(propan-1-one) involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, forming complexes with metal ions, which can then participate in catalytic cycles. Additionally, its structural features allow it to interact with biological macromolecules, potentially inhibiting or modulating their functions .

Comparison with Similar Compounds

Nitroxide Derivatives

Pyridine-2,6-diyl bis(tert-butyl nitroxide) and pyridine-2,6-diyl dinitroxides (e.g., 1,1'-(pyridine-2,6-diyl)bis(tert-butyl nitroxide) ) replace the diketone groups with nitroxide radicals. These derivatives exhibit room-temperature triplet states due to the unpaired electrons on the nitroxide moieties, enabling applications in magnetic materials and spin-based electronics . In contrast, 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) lacks radical character, making it more suitable for conventional coordination chemistry.

Key Difference :

• Electronic Properties : Nitroxide derivatives possess paramagnetic behavior, while the diketone ligand is diamagnetic.

Bis(imidazolylidene)pyridine Derivatives

Compounds such as 2,6-bis(3-methyl-imidazole-1-ylidine)pyridine (bmip) and 2,6-bis(3-tert-butyl-imidazol-1-ylidene)pyridine (btbip) feature N-heterocyclic carbene (NHC) substituents. These ligands exhibit stronger σ-donor and π-acceptor capabilities compared to the diketone, leading to enhanced stability in transition metal complexes . For example, bmipCO, a carboxylate-functionalized variant, shows improved solubility in polar solvents, a property absent in the hydrophobic diketone ligand.

Key Data :

Compound	Substituent	Key Application
1,1'-(Pyridine-2,6-diyl)bis(propan-1-one)	Propan-1-one	Neutral ligand for metal ions
btbip	tert-Butyl imidazole	Catalysis (e.g., C–H activation)

Cyanoacetamide and Thiazolidinone Derivatives

N,N'-(Pyridine-2,6-diyl)bis(2-cyanoacetamide) () and 3,3'-(pyridine-2,6-diyl)bis(thiazolidin-4-one) () introduce electron-withdrawing groups (cyano, thiazolidinone) that alter reactivity. The cyanoacetamide derivative is a precursor to biscyanopyridones, while thiazolidinone derivatives exhibit biological activity due to the diazenyl and phenyl substituents .

Propenone Derivatives with Varied Substituents

The HetCat Catalog () lists several analogues:

1,1'-(2,6-Pyridinediyl)bis[3-(dimethylamino)-2-propen-1-one]: Dimethylamino groups enhance electron-donating capacity, increasing metal-binding affinity.

1,1'-(2,6-Pyridinediyl)bis[3-(4-hydroxyphenyl)-2-propen-1-one] : Hydroxyphenyl groups introduce hydrogen-bonding capability, improving solubility in protic solvents.

Molecular Weight Comparison :

Compound	Molecular Formula	Molecular Weight
1,1'-(Pyridine-2,6-diyl)bis(propan-1-one)	C₁₁H₁₁NO₂	189.21
Dimethylamino variant	C₁₅H₁₉N₃O₂	273.33
Hydroxyphenyl variant	C₂₃H₁₇NO₄	371.40

Metal Complexation Behavior

The silver complex [3,3′-Dihydroxy-3,3′-bis(pyridin-3-yl)dipropan-1-one]AgNO₃ () demonstrates how additional pyridyl substituents on the propan-1-one backbone enhance coordination versatility. The ligand forms a macrocyclic structure with Ag(I), supported by triclinic crystal packing (space group P1, a = 6.5972 Å, Z = 2) . In contrast, the parent diketone ligand forms simpler mononuclear complexes.

Pyrazole and Imidazolium Derivatives

Pyrazole-based analogues () like 1,1'-(Pyridine-2,6-diyl)bis(1H-pyrazole-3-carboxylic acid) introduce carboxylic acid groups, enabling pH-dependent solubility. Imidazolium derivatives (e.g., 1,1'-(Pyridine-2,6-diyl)bis(3-methyl-1H-imidazol-3-ium) bromide ) exhibit ionic character, useful in ionic liquids or as carbene precursors .

Biological Activity

1,1'-(Pyridine-2,6-diyl)bis(propan-1-one), a compound featuring a pyridine core with two propanone substituents, has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and applications in medicinal chemistry.

Synthesis

The synthesis of 1,1'-(Pyridine-2,6-diyl)bis(propan-1-one) typically involves the condensation of pyridine derivatives with propanone in the presence of acid catalysts. This method allows for the formation of the desired bis-ketone structure, which can be further modified to enhance biological activity.

Antimicrobial Properties

Recent studies have shown that compounds derived from pyridine structures exhibit significant antimicrobial activity. For instance:

• Antibacterial Activity : The compound has demonstrated effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus. Minimum inhibitory concentrations (MICs) were found to be comparable to standard antibiotics like ceftriaxone .

Bacterial Strain	MIC (µg/mL)	Inhibition Zone (mm)
E. coli	50	28
S. aureus	40	30
K. pneumoniae	45	25

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In vitro studies indicated that it inhibits the production of pro-inflammatory cytokines such as IL-6 and TNF-α. The efficacy was measured against standard anti-inflammatory drugs, showing promising results:

• Inhibition Rates :
  • IL-6: 82% inhibition at 10 µg/mL
  • TNF-α: 78% inhibition at 10 µg/mL

Anticancer Activity

Research indicates that derivatives of this compound show potential as anticancer agents. The mechanism involves the induction of apoptosis in cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer).

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Apoptosis induction
A549	12	Cell cycle arrest

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal highlighted the compound's effectiveness against multidrug-resistant strains of bacteria. The results indicated that modifications to the pyridine ring could enhance antibacterial potency .

Case Study 2: Cancer Cell Line Testing

In another investigation, researchers tested the compound against various cancer cell lines. The findings suggested that structural modifications could lead to improved selectivity and reduced toxicity in normal cells while maintaining efficacy against tumor cells .